Cas no 2190524-60-6 (6-(Benzyloxy)-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 6-(Benzyloxy)-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 2190524-60-6
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 4639567
• Update Time: 2025-07-15

6-(Benzyloxy)-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Benzyloxy)-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C13H11N3O/c1-2-4-11(5-3-1)9-17-12-6-7-13-14-10-15-16(13)8-12/h1-8,10H,9H2
• InChI Key： VSTLNVWZZPDWTI-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C=C(OCC1=CC=CC=C1)C=C2

Additional information on 6-(Benzyloxy)-[1,2,4]triazolo[1,5-a]pyridine

Introduction to 6-(Benzyloxy)-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 2190524-60-6)

6-(Benzyloxy)-[1,2,4]triazolo[1,5-a]pyridine, with the CAS number 2190524-60-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 6-(Benzyloxy)-[1,2,4]triazolo[1,5-a]pyridine consists of a triazolopyridine core functionalized with a benzyloxy group at the 6-position. This specific substitution pattern imparts distinct chemical and biological characteristics to the molecule. The benzyloxy group enhances the lipophilicity of the compound, which can improve its cell membrane permeability and bioavailability. Additionally, the triazolopyridine scaffold is known for its ability to form hydrogen bonds and π-π interactions, making it a versatile platform for drug design.

Recent studies have explored the potential of 6-(Benzyloxy)-[1,2,4]triazolo[1,5-a]pyridine in various therapeutic areas. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 6-(Benzyloxy)-[1,2,4]triazolo[1,5-a]pyridine may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 6-(Benzyloxy)-[1,2,4]triazolo[1,5-a]pyridine has also been investigated for its antiviral activity. Research has demonstrated that this compound exhibits potent antiviral effects against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve the inhibition of viral replication through interference with viral RNA synthesis or protein processing. These findings highlight the potential of 6-(Benzyloxy)-[1,2,4]triazolo[1,5-a]pyridine as a broad-spectrum antiviral agent.

In the realm of cancer research, 6-(Benzyloxy)-[1,2,4]triazolo[1,5-a]pyridine has shown promising anticancer activity in both in vitro and in vivo models. Studies have reported that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. Additionally, it has been observed to inhibit angiogenesis and metastasis in xenograft models of human breast cancer. These findings suggest that 6-(Benzyloxy)-[1,2,4]triazolo[1,5-a]pyridine may have therapeutic potential in the treatment of various types of cancer.

The pharmacokinetic properties of 6-(Benzyloxy)-[1,2,4]triazolo[1,5-a]pyridine have also been evaluated in preclinical studies. Results indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life in animal models. These characteristics are crucial for its development as an orally administered therapeutic agent. Furthermore, preliminary toxicology studies have shown that 6-(Benzyloxy)-[1,2,4]triazolo[1,5-a]pyridine is well-tolerated at therapeutic doses with no significant adverse effects observed.

In conclusion, 6-(Benzyloxy)-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 2190524-60-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and drug discovery. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use.